Cas no 2227746-20-3 (rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227746-20-3
• MF: C₁₇H₂₂FNO₄
• MW: 323.359288692474
• CID: 5890727
• PubChem ID: 165880684
• Update Time: 2025-05-20

rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylic acid
• 2227746-20-3
• rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylic acid
• EN300-1454765

• Inchi： 1S/C17H22FNO4/c1-10-5-6-14(18)11(7-10)12-8-19(9-13(12)15(20)21)16(22)23-17(2,3)4/h5-7,12-13H,8-9H2,1-4H3,(H,20,21)/t12-,13+/m0/s1
• InChI Key： XXRVKPLCLWROLY-QWHCGFSZSA-N
• SMILES： FC1=CC=C(C)C=C1[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 323.15328635g/mol
• Monoisotopic Mass: 323.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylic acid

Comprehensive Guide to rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227746-20-3)

rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227746-20-3) is a specialized chiral compound widely used in pharmaceutical research and drug development. This compound belongs to the class of pyrrolidine carboxylic acid derivatives, which are known for their versatile applications in medicinal chemistry. The presence of a tert-butoxy carbonyl (Boc) protecting group and a fluoro-methylphenyl moiety makes it particularly valuable for synthesizing bioactive molecules.

The compound's unique structural features, including its stereochemistry at the 3R,4S positions, contribute to its role in designing enzyme inhibitors and receptor modulators. Researchers often explore its potential in targeting central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in precision medicine. Its carboxylic acid functionality allows for further derivatization, making it a key intermediate in multi-step synthetic routes.

In recent years, the demand for chiral building blocks like rac-(3R,4S)-1-Boc-4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylic acid has surged due to advancements in asymmetric synthesis and fragment-based drug discovery. Pharmaceutical companies frequently search for high-purity batches of this compound to accelerate their lead optimization processes. Analytical techniques such as HPLC and NMR are critical for verifying its enantiomeric purity, a common concern among buyers.

From a commercial perspective, CAS 2227746-20-3 is often listed under categories like pharmaceutical intermediates and custom synthesis reagents. Suppliers emphasize its storage under inert conditions to preserve stability, as the Boc group may degrade under acidic or prolonged ambient exposure. Market reports highlight its growing relevance in small-molecule therapeutics, especially for kinase inhibitors and GPCR-targeted drugs.

Environmental and safety data for this compound are rigorously documented, focusing on non-hazardous handling protocols. Unlike reactive intermediates, it poses minimal risks when stored properly, complying with standard laboratory safety guidelines. Researchers appreciate its compatibility with green chemistry principles, as it often requires minimal purification steps during synthesis.

Frequently asked questions about rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylic acid include inquiries about its solubility in organic solvents (e.g., DMSO, methanol) and optimal coupling reactions for peptide synthesis. Its melting point and spectral data (IR, MS) are also sought-after details for quality verification. These queries reflect the compound's utility in diverse experimental setups.

Innovative applications of this compound extend to proteolysis-targeting chimeras (PROTACs), a hot topic in drug discovery. Its structural flexibility enables the design of bifunctional molecules that degrade disease-causing proteins. This aligns with the industry's shift toward targeted protein degradation strategies, a frequently searched term in scientific databases.

In summary, rac-(3R,4S)-1-Boc-4-(2-fluoro-5-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227746-20-3) exemplifies the intersection of chiral chemistry and therapeutic innovation. Its role in cutting-edge research ensures sustained interest, while its synthetic accessibility makes it a staple in modern laboratories. For procurement, vendors typically provide certificates of analysis to guarantee ≥95% purity, addressing a key concern for end-users.